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Compound of Interest

Compound Name:
N,N-Dimethyl-1-(morpholin-2-

yl)methanamine dihydrochloride

Cat. No.: B051703 Get Quote

An In-depth Technical Guide to N,N-Dimethyl-1-(morpholin-2-yl)methanamine
Dihydrochloride

This technical guide provides a comprehensive overview of the chemical and physical

properties of N,N-Dimethyl-1-(morpholin-2-yl)methanamine dihydrochloride, with a focus

on its molecular weight. This document is intended for researchers, scientists, and

professionals in the field of drug development and organic synthesis.

Chemical Identity and Properties
N,N-Dimethyl-1-(morpholin-2-yl)methanamine and its salts are recognized as valuable

intermediates in organic synthesis, particularly in the development of pharmaceutical and

agrochemical compounds. The morpholine moiety is a common structural feature in many

biologically active molecules.

Quantitative Data Summary

The following table summarizes the key quantitative data for N,N-Dimethyl-1-(morpholin-2-

yl)methanamine and its hydrochloride salts.
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Compound Name CAS Number Molecular Formula
Molecular Weight (
g/mol )

N,N-Dimethyl-1-

(morpholin-2-

yl)methanamine (Free

Base)

122894-56-8 C₇H₁₆N₂O 144.22[1]

N,N-Dimethyl-1-

(morpholin-2-

yl)methanamine

Hydrochloride

N/A C₇H₁₇ClN₂O 180.68[2]

N,N-Dimethyl-1-

(morpholin-2-

yl)methanamine

Dihydrochloride

122894-40-0 C₇H₁₈Cl₂N₂O 217.13[3]

N,N-Dimethyl-1-

(morpholin-3-

yl)methanamine

Dihydrochloride

(Isomer)

2304583-87-5 C₇H₁₈Cl₂N₂O 217.13[3]

Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of N,N-Dimethyl-1-
(morpholin-2-yl)methanamine dihydrochloride is not readily available in the provided search

results, a general synthetic approach can be inferred from established methods for the

synthesis of similar compounds, such as N,N-disubstituted aminomethylmorpholines and the

formation of dihydrochloride salts.

General Synthesis of N,N-Dimethyl-1-(morpholin-2-yl)methanamine Dihydrochloride

The synthesis would likely involve a two-step process:

Synthesis of the Free Base (N,N-Dimethyl-1-(morpholin-2-yl)methanamine): This can be

achieved through various synthetic routes common for the preparation of morpholine
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derivatives.[4] A plausible method involves the reductive amination of a suitable morpholine-

2-carboxaldehyde derivative with dimethylamine, or the alkylation of morpholine with a

(dimethylamino)methyl-containing reagent.

Formation of the Dihydrochloride Salt: The purified free base would then be dissolved in a

suitable organic solvent (e.g., ethanol, isopropanol, or diethyl ether). An excess of

hydrochloric acid (either as a gas or a solution in a solvent like isopropanol or ether) would

be added to the solution. The dihydrochloride salt, being insoluble in the organic solvent,

would precipitate out and could be collected by filtration, washed with a cold solvent, and

dried under vacuum. A similar procedure is used for the synthesis of N,N-Dimethyl

paraphenylene diamine dihydrochloride.[5]

Visualized Workflow and Structures
Chemical Structure of N,N-Dimethyl-1-(morpholin-2-yl)methanamine Dihydrochloride

The following diagram illustrates the chemical structure of the target compound.

Caption: Chemical structure of N,N-Dimethyl-1-(morpholin-2-yl)methanamine
dihydrochloride.

Logical Workflow for Synthesis and Characterization

The diagram below outlines a logical workflow for the synthesis and characterization of N,N-
Dimethyl-1-(morpholin-2-yl)methanamine dihydrochloride.
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Caption: A logical workflow for the synthesis and characterization of the target compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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